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Compound of Interest

Compound Name: 2,7-Dimethyloctane

Cat. No.: B085488

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,7-Dimethyloctane, a branched-chain alkane with the chemical formula C10H22, presents
itself as a promising candidate for a fuel additive, primarily for gasoline. Its highly branched
structure is theoretically associated with a high octane rating, a key characteristic for preventing
engine knocking and enabling higher engine compression ratios for improved efficiency.[1] This
document provides detailed application notes and experimental protocols for the evaluation of
2,7-dimethyloctane as a fuel additive. The information is intended for researchers and
scientists in the fields of fuel chemistry, materials science, and engine technology.

Physicochemical Properties

A comprehensive understanding of the physical and chemical properties of 2,7-
dimethyloctane is crucial for its application as a fuel additive.
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Property Value Unit Reference
Molecular Formula C10H22 - [2][3]
Molecular Weight 142.28 g/mol [2][4]

CAS Number 1072-16-8 - [2][5]
Density 0.732 g/cm3 [6]

Boiling Point 159 °C [6]

Melting Point -55 °C [6]

Flash Point 81.3 °C [6]

Vapor Pressure 3.35 mmHg at 25°C [6]
Refractive Index 1.411 - [6]

Application as a High-Octane Blending Component

The primary application of 2,7-dimethyloctane in fuels is as an octane booster. The highly
branched structure of isoalkanes contributes to higher octane numbers, which measure a fuel's
resistance to autoignition (knocking).[1] While specific experimental data for the Research
Octane Number (RON) and Motor Octane Number (MON) of pure 2,7-dimethyloctane are not
readily available in the reviewed literature, it is known to possess a high octane rating.[6] For
comparison, other branched C10 alkanes exhibit favorable octane characteristics. The blending
octane number, which reflects the octane-enhancing effect of an additive in a specific base fuel,
would need to be experimentally determined.

Experimental Protocols

To evaluate the efficacy of 2,7-dimethyloctane as a fuel additive, a series of standardized
tests should be performed. The following protocols are based on established ASTM
International standards.

Synthesis of 2,7-Dimethyloctane via Grighard Reaction

This protocol describes a laboratory-scale synthesis of 2,7-dimethyloctane.
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Materials:

Magnesium turnings
Anhydrous diethyl ether
Isoamyl bromide (1-bromo-3-methylbutane)

Dry ice (solid carbon dioxide) - for an alternative synthesis path to a carboxylic acid
intermediate, followed by reduction. For direct coupling, a suitable coupling catalyst would be
needed.

Hydrochloric acid (HCI) or Sulfuric Acid (H2S04), aqueous solution
Sodium bicarbonate solution, saturated
Anhydrous sodium sulfate or magnesium sulfate

Distillation apparatus

Procedure:

Grignard Reagent Formation: In a flame-dried, three-necked round-bottom flask equipped
with a dropping funnel, a condenser with a drying tube, and a magnetic stirrer, place
magnesium turnings. Add a small amount of anhydrous diethyl ether to cover the
magnesium.

Dissolve isoamyl bromide in anhydrous diethyl ether and add it to the dropping funnel.

Add a small portion of the isoamyl bromide solution to the magnesium. The reaction should
initiate, indicated by bubbling and a cloudy appearance. If the reaction does not start, gentle
warming may be necessary.

Once the reaction has started, add the remaining isoamyl bromide solution dropwise at a
rate that maintains a gentle reflux.

After the addition is complete, reflux the mixture for an additional 30 minutes to ensure
complete reaction.
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o Coupling Reaction (Conceptual):Direct coupling of Grignard reagents to form alkanes often
requires a catalyst (e.qg., silver or copper salts) and can have variable yields. A more
controlled synthesis might involve conversion to an intermediate. For the purpose of this
protocol, we will assume a conceptual direct coupling.

o Work-up: Cool the reaction mixture in an ice bath. Slowly and carefully add a saturated
agueous solution of ammonium chloride to quench the reaction.

o Transfer the mixture to a separatory funnel. Separate the ether layer.

o Wash the ether layer sequentially with dilute hydrochloric acid, saturated sodium bicarbonate
solution, and water.

o Dry the ether layer over anhydrous sodium sulfate or magnesium sulfate.

 Purification: Filter to remove the drying agent. Remove the diethyl ether by rotary
evaporation.

o Purify the crude 2,7-dimethyloctane by fractional distillation.

Logical Flow of Synthesis:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. m.youtube.com [m.youtube.com]

e 2. Octane, 2,7-dimethyl- [webbook.nist.gov]

e 3. 2,7-Dimethyloctane | C10H22 | CID 14070 - PubChem [pubchem.ncbi.nim.nih.gov]

e 4. 2,7-Dimethyloctane, 98%, Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]
e 5. Octane, 2,7-dimethyl- [webbook.nist.gov]

e 6. Page loading... [wap.guidechem.com]

» To cite this document: BenchChem. [Application of 2,7-Dimethyloctane as a Fuel Additive:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085488#application-of-2-7-dimethyloctane-as-a-fuel-
additive]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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